1-((3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methylbenzyl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 1-[[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-[(4-methylphenyl)methyl]quinazoline-2,4-dione
• InChI: InChI=1S/C27H24N4O5/c1-17-8-10-18(11-9-17)15-31-26(32)20-6-4-5-7-22(20)30(27(31)33)16-24-28-25(29-36-24)21-13-12-19(34-2)14-23(21)35-3/h4-14H,15-16H2,1-3H3
• InChI Key: RGHLVIDLXRIWIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=CC=CC=C3N(C2=O)CC4=NC(=NO4)C5=C(C=C(C=C5)OC)OC
• Molecular Formula: C27H24N4O5
• Molecular Weight: 484.5 g/mol

Description

1-((3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methylbenzyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C27H24N4O5 and its molecular weight is 484.512. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The chemical compound has been utilized in the synthesis and characterization of various novel bioactive compounds. For instance, novel 1,2,3-triazolyl oxadiazole and 4(3H)-quinazolinones have been synthesized via azide cycloaddition reaction, highlighting the compound's role in the formation of bisheterocycles (Komaraiah et al., 2007). Similarly, 1,2,4-oxadiazole natural product analogs bearing the N-phenylmaleimide and N-phenylsuccinimide moieties were synthesized, which were then tested for antitumor activity, demonstrating the potential biological applications of these synthesized compounds (Maftei et al., 2013).

Catalysis and Green Chemistry

The compound has been implicated in green chemistry and catalysis research. Studies have shown that quinazoline-2,4(1H,3H)-diones can be obtained under solvent-free conditions using carbon dioxide and a catalytic amount of base, showcasing an environmentally friendly approach to chemical synthesis (Mizuno et al., 2007). Additionally, cesium carbonate catalyzed the efficient synthesis of quinazoline-2,4(1H,3H)-diones from 2-aminobenzonitriles with carbon dioxide, further emphasizing the potential of this compound in sustainable chemistry practices (Patil et al., 2008).

Biological Activity and Medical Research

Research has also focused on the biological and medicinal applications of derivatives of this compound. For example, novel oxadiazole derivatives linked to the quinazolin-4-one ring were synthesized and evaluated for their analgesic and anti-inflammatory activities, suggesting the therapeutic potential of these compounds (Dewangan et al., 2016). Moreover, some synthesized quinazolin-2,4(1H,3H)-diones have shown significant inhibition of in vitro growth of human tumor cell lines, indicating their possible use in cancer treatment (Zhou et al., 2013).